N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamide

• Molecular Formula: C16H22N2O2
• Molecular Weight: 274.36 g/mol
• IUPAC Name: N-(2,3-dihydro-1H-inden-5-yl)-3-morpholin-4-ylpropanamide
• InChI: InChI=1S/C16H22N2O2/c19-16(6-7-18-8-10-20-11-9-18)17-15-5-4-13-2-1-3-14(13)12-15/h4-5,12H,1-3,6-11H2,(H,17,19)
• InChI Key: YCSBWEZVRLXBLB-UHFFFAOYSA-N
• SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CCN3CCOCC3

Description

N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamide, also known as GSK-3β inhibitor VIII, is a potent and selective inhibitor of glycogen synthase kinase-3β (GSK-3β). GSK-3β is a serine/threonine protein kinase that regulates various cellular processes, including glycogen metabolism, cell proliferation, differentiation, and apoptosis.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII binds to the ATP-binding site of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ and inhibits its activity. N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ is a key regulator of the Wnt/β-catenin signaling pathway, which plays a critical role in cell proliferation and differentiation. Inhibition of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ leads to the stabilization of β-catenin and activation of the Wnt signaling pathway.
Biochemical and physiological effects:
N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII has been shown to have various biochemical and physiological effects. For example, it increases glycogen synthesis in skeletal muscle and liver, promotes the differentiation of embryonic stem cells into cardiomyocytes, and reduces the production of amyloid-beta peptides in Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII in lab experiments include its high potency and selectivity, which allows for specific inhibition of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ without affecting other kinases. However, its limitations include its relatively high cost and the need for careful optimization of experimental conditions to ensure optimal inhibition of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ.

Future Directions

Future research directions for N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII include its use in the development of novel therapies for diseases such as Alzheimer's disease, diabetes, and cancer. Additionally, further studies are needed to investigate the potential side effects of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibition and to optimize the dosing and administration of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII for therapeutic use.

Synthesis Methods

The synthesis of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII involves the reaction of 2,3-dihydro-1H-inden-5-amine with 3-(4-morpholinyl)propanoyl chloride in the presence of a base such as triethylamine. The reaction proceeds via nucleophilic substitution to yield the final product.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ inhibitor VIII has been widely used in scientific research to investigate the role of N-(2,3-dihydro-1H-inden-5-yl)-3-(4-morpholinyl)propanamideβ in various cellular processes and diseases. For example, it has been used to study the regulation of glycogen metabolism in skeletal muscle and liver, the differentiation of embryonic stem cells, and the pathogenesis of Alzheimer's disease.